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Compound of Interest

Compound Name: Salfredin C2

Cat. No.: B15573128

Despite a comprehensive search for "Salfredin C2" and its role in metabolic studies, no
specific information, quantitative data, or established experimental protocols for a compound
with this designation could be found in the public domain.

Extensive searches were conducted to locate research papers, application notes, or any
documentation detailing the mechanism of action, signaling pathways, or metabolic effects of a
compound specifically named "Salfredin C2." The search results did, however, provide
information on related compounds, particularly analogues of Salvinorin A with modifications at
the C2 position.

Research on Salvinorin A, a potent kappa-opioid receptor agonist, indicates that its metabolic
inactivation often involves the cleavage of the C2-acetoxy group, yielding Salvinorin B.[1] This
highlights the significance of the C2 position in the biological activity and metabolism of this
class of compounds. However, this information does not directly pertain to a specific entity
identified as "Salfredin C2."

The absence of specific data for "Salfredin C2" prevents the creation of the requested detailed
application notes, protocols, data tables, and visualizations. It is possible that "Salfredin C2" is
a novel, proprietary, or internal research compound with data that has not yet been publicly
disclosed.

To proceed with this request, further clarification on the identity of "Salfredin C2" is required.
This could include:
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Alternative nomenclature or internal code names.

The chemical structure of the compound.

Any preliminary research or publications, even if not widely indexed.

The specific metabolic pathways or cellular processes of interest.

Without this essential information, it is not possible to provide the detailed and accurate
scientific documentation requested by the user. We recommend that the user verify the name
of the compound and provide additional context to enable a more targeted and successful
search for the relevant information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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